Cas no 1155976-74-1 (N-[2-(thiophen-2-yl)ethyl]prop-2-enamide)

• Product Name: N-[2-(thiophen-2-yl)ethyl]prop-2-enamide
• CAS No: 1155976-74-1
• MF: C₉H₁₁NOS
• MW: 181.254740953445
• CID: 6418926
• PubChem ID: 43616258
• Update Time: 2025-08-04

N-[2-(thiophen-2-yl)ethyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(2-thiophen-2-ylethyl)prop-2-enamide
• GP-0546
• Z440633694
• EN300-7794966
• AKOS009810498
• N-[2-(thiophen-2-yl)ethyl]prop-2-enamide
• MFCD12091096
• 1155976-74-1

• Inchi： 1S/C9H11NOS/c1-2-9(11)10-6-5-8-4-3-7-12-8/h2-4,7H,1,5-6H2,(H,10,11)
• InChI Key： FPNDJSZYBHJMRV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCNC(C=C)=O

Computed Properties

• Exact Mass: 181.05613515g/mol
• Monoisotopic Mass: 181.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.3Ų

Additional information on N-[2-(thiophen-2-yl)ethyl]prop-2-enamide

Comprehensive Overview of N-[2-(thiophen-2-yl)ethyl]prop-2-enamide (CAS No. 1155976-74-1)

N-[2-(thiophen-2-yl)ethyl]prop-2-enamide, with the CAS number 1155976-74-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique thiophene and acrylamide functional groups, offers versatile applications in drug discovery, polymer chemistry, and agrochemical development. Its molecular structure, combining a thiophene ring with an ethylacrylamide moiety, makes it a valuable intermediate for synthesizing bioactive molecules and advanced materials.

In recent years, the demand for N-[2-(thiophen-2-yl)ethyl]prop-2-enamide has surged due to its potential role in designing small-molecule inhibitors and functional polymers. Researchers are particularly interested in its structure-activity relationship (SAR), which is critical for optimizing drug candidates targeting enzymes and receptors. The compound’s thiophene component is known for enhancing binding affinity, while the acrylamide group facilitates covalent interactions, making it a promising scaffold for proteolysis-targeting chimeras (PROTACs) and other targeted therapies.

From an industrial perspective, CAS 1155976-74-1 is increasingly explored for its utility in smart materials and conductive polymers. The thiophene ring’s electron-rich nature contributes to the compound’s ability to participate in π-conjugation, a property highly sought after in organic electronics. This aligns with the growing trend of sustainable materials and green chemistry, as industries seek alternatives to traditional petrochemical-derived products. Notably, the compound’s acrylamide functionality allows for polymerization under mild conditions, reducing energy consumption and waste generation.

One of the most frequently asked questions about N-[2-(thiophen-2-yl)ethyl]prop-2-enamide revolves around its synthetic routes and scalability. The compound can be synthesized via amide coupling between 2-thiopheneethylamine and acryloyl chloride, a process that has been optimized for high yield and purity. Researchers also highlight its compatibility with microwave-assisted synthesis, a technique gaining traction for its efficiency and reduced environmental footprint. These advancements address the broader scientific community’s focus on cost-effective and eco-friendly production methods.

Another hot topic linked to CAS 1155976-74-1 is its potential in neurological research. Preliminary studies suggest that derivatives of this compound may interact with neurotransmitter receptors, opening avenues for treating neurodegenerative diseases. This aligns with the rising global interest in central nervous system (CNS) drug development, particularly for conditions like Alzheimer’s and Parkinson’s. The compound’s blood-brain barrier (BBB) permeability is currently under investigation, a key factor in its therapeutic applicability.

In the realm of analytical chemistry, N-[2-(thiophen-2-yl)ethyl]prop-2-enamide is often analyzed using high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to ensure purity and stability. These techniques are essential for meeting regulatory standards in pharmaceutical applications. Additionally, the compound’s UV-Vis absorption properties make it suitable for photochemical studies, further expanding its utility in material science and sensor technology.

As the scientific community continues to explore CAS 1155976-74-1, its relevance in personalized medicine and bioconjugation is becoming increasingly apparent. The compound’s modular structure allows for facile modification, enabling the creation of tailored molecules for specific biological targets. This adaptability resonates with the current shift toward precision medicine, where customized therapies are designed based on individual genetic profiles.

In summary, N-[2-(thiophen-2-yl)ethyl]prop-2-enamide (1155976-74-1) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features, combined with evolving synthetic and analytical techniques, position it as a key player in addressing contemporary challenges in drug discovery and sustainable technology. Future research will likely uncover even more innovative uses for this versatile molecule, solidifying its importance in modern chemistry.